Cas no 57068-48-1 (Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)-)
57068-48-1 structure
Product Name:Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)-
CAS No:57068-48-1
MF:C15H24N2O2
MW:264.363264083862
CID:346613
PubChem ID:21323599
Update Time:2025-04-19
Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)-
- N-butyl-N-(4,5-dimethyl-1,3-oxazol-2-yl)cyclopentanecarboxamide
- N-Butyl-N-(4,5-dimethyloxazol-2-yl)cyclopentanecarboxamide
- DTXSID00612384
- SCHEMBL11530045
- 57068-48-1
-
- Inchi: 1S/C15H24N2O2/c1-4-5-10-17(14(18)13-8-6-7-9-13)15-16-11(2)12(3)19-15/h13H,4-10H2,1-3H3
- InChI Key: NQUSAQJKSNTKED-UHFFFAOYSA-N
- SMILES: O=C(C1CCCC1)N(C1=NC(C)=C(C)O1)CCCC
Computed Properties
- Exact Mass: 264.18392
- Monoisotopic Mass: 264.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.34
Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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